Cas no 702-03-4 (3-(Cyclohexylamino)propionitrile)

3-(Cyclohexylamino)propionitrile is a versatile nitrile-based intermediate used in organic synthesis and pharmaceutical applications. Its structure, featuring a cyclohexylamino group and a nitrile functionality, makes it valuable for constructing more complex molecules, particularly in the development of amine derivatives and heterocyclic compounds. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under typical synthetic conditions allows for efficient functionalization, making it a useful building block in medicinal chemistry and agrochemical research. The cyclohexyl moiety contributes to lipophilicity, which can influence the pharmacokinetic properties of derived compounds.
3-(Cyclohexylamino)propionitrile structure
702-03-4 structure
Product Name:3-(Cyclohexylamino)propionitrile
CAS No:702-03-4
MF:C9H16N2
MW:152.236742019653
MDL:MFCD00021325
CID:567375
PubChem ID:61201
Update Time:2025-05-27

3-(Cyclohexylamino)propionitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-(cyclohexylamino)-
    • 3-(cyclohexylamino)propanenitrile
    • 3-(CyclohexylaMino)propionitrile
    • 3-Cyclohexylaminopropanenitrile
    • 3-Cyclohexylaminopropiononitrile
    • NS00037018
    • AKOS005289648
    • A836803
    • 12W-0911
    • FT-0676257
    • D86809
    • CS-0319541
    • 702-03-4
    • EINECS 211-864-5
    • W-109595
    • DTXSID20220465
    • N-(2-Cyanoethyl)cyclohexylamine
    • 3-(Cyclohexylamino)propionitrile,
    • SCHEMBL3167403
    • MFCD00021325
    • AI3-33235
    • OLUJYRYCQHJDKJ-UHFFFAOYSA-N
    • DB-021703
    • 3-(Cyclohexylamino)propionitrile
    • MDL： MFCD00021325
    • Inchi： 1S/C9H16N2/c10-7-4-8-11-9-5-2-1-3-6-9/h9,11H,1-6,8H2
    • InChI Key： OLUJYRYCQHJDKJ-UHFFFAOYSA-N
    • SMILES： N(CCC#N)C1CCCCC1

Computed Properties

  • Exact Mass: 152.13100
  • Monoisotopic Mass: 152.131349
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8
  • XLogP3: 1.8

Experimental Properties

  • Density: 0,94 g/cm3
  • Melting Point: 122 °C
  • Boiling Point: 122-124°C 4mm
  • Flash Point: 125.4°C
  • Refractive Index: 1.474
  • PSA: 35.82000
  • LogP: 2.21328

3-(Cyclohexylamino)propionitrile Security Information

  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R20/21/22
  • HazardClass：IRRITANT, IRRITANT-HARMFUL

3-(Cyclohexylamino)propionitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(Cyclohexylamino)propionitrile Pricemore >>

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abcr
AB149844-25 g
3-(Cyclohexylamino)propionitrile, 98%; .
 702-03-4 98%
25 g
 €180.80 2023-07-20
abcr
AB149844-100 g
3-(Cyclohexylamino)propionitrile, 98%; .
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100 g
 €432.40 2023-07-20
TRC
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3-(Cyclohexylamino)propionitrile
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